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An In-depth Technical Guide to 2-Fluoro-5-isopropylaniline (CAS No. 116874-67-0) for
Advanced Research and Development

Abstract

This technical guide provides a comprehensive overview of 2-Fluoro-5-isopropylaniline, a
key chemical intermediate in the pharmaceutical and agrochemical industries. Identified by its
CAS number 116874-67-0, this compound's unique structural features—a fluorine atom and an
isopropyl group on an aniline scaffold—make it a valuable building block for creating complex
molecules with desirable pharmacokinetic and pharmacodynamic properties. This document,
intended for researchers, chemists, and drug development professionals, details the
compound's chemical identity, physicochemical properties, a validated synthesis pathway with
mechanistic insights, its applications in medicinal chemistry, a detailed experimental protocol,
and essential safety and handling information.

Chemical Identity and Physicochemical Properties

2-Fluoro-5-isopropylaniline is a substituted aniline derivative. The strategic placement of the
fluoro and isopropyl groups significantly influences its chemical reactivity and biological activity
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when incorporated into larger molecules. The fluorine atom can enhance metabolic stability and
binding affinity, while the isopropyl group can improve potency and selectivity.

Table 1: Core Chemical Identifiers

Identifier Value Source
CAS Number 116874-67-0 [1]
IUPAC Name 2-fluoro-5-propan-2-ylaniline [1]
Molecular Formula CoH12FN [1]
SMILES CC(C)C1=CC(=C(C=C1)F)N [1]
InChiKey QWYOGCVSPQTKPM- ]

UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties

Property Value Source
Molecular Weight 153.20 g/mol [1]
XLogP3 25 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

T 2
Rotatable Bond Count 1 [1]
Topological Polar Surface Area 26 A2 [1]

Synthesis Pathway and Mechanistic Rationale

The synthesis of 2-Fluoro-5-isopropylaniline is not commonly detailed in standard literature,
but a logical and efficient pathway can be designed based on fundamental principles of organic
chemistry, starting from the readily available precursor 2-fluoro-5-nitroaniline. This process
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involves the selective reduction of the nitro group to an amine, a cornerstone transformation in
the synthesis of aromatic amines.

The key step is the reduction of the nitro group. While various reagents can accomplish this,
catalytic hydrogenation or reduction with metals in acidic media (like Tin(ll) chloride or Iron) are
common, reliable methods in industrial and laboratory settings. The choice of reducing agent is
critical; for instance, iron in the presence of an acid is a cost-effective and efficient method for
selectively reducing nitro groups on an aromatic ring.[2]

Reduction - Formation
of Nitro Group Reducing Agent of Amine
(e.g., Fe/HCI or SnCI2)

Click to download full resolution via product page

Caption: Synthetic route from a nitro precursor to the target aniline.

Role in Medicinal Chemistry and Drug Development

Substituted anilines are privileged scaffolds in drug discovery.[3] The incorporation of fluorine is
a widely used strategy to modulate a drug candidate's properties, such as:

» Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block
metabolic oxidation at that position, thereby increasing the drug's half-life.

» Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic
interactions with protein targets, enhancing binding affinity and potency.

 Membrane Permeability: Strategic fluorination can alter the lipophilicity (as measured by
LogP) of a molecule, influencing its ability to cross cell membranes.[4]

2-Fluoro-5-isopropylaniline serves as a crucial starting material or intermediate for
synthesizing a diverse range of bioactive molecules. It is particularly useful in creating libraries
of compounds for high-throughput screening in the early phases of drug discovery.[5] Its
structure is found in patented compounds investigated for various therapeutic areas, although
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specific blockbuster drugs containing this exact fragment are not prominently in the public
domain.

Experimental Protocol: Synthesis via Nitro Group
Reduction

This protocol describes a robust, self-validating method for synthesizing 2-Fluoro-5-
isopropylaniline from its nitro precursor, 2-Fluoro-5-nitroaniline. The success of the reaction is
easily monitored by Thin Layer Chromatography (TLC) due to the significant polarity difference
between the starting material and the product.

Materials and Equipment:

2-Fluoro-5-nitroaniline (1.0 eq)

 Tin(ll) chloride dihydrate (SnClz, 3.0 eq)

e Concentrated Hydrochloric Acid (HCI)

o Ethanol (EtOH)

¢ Sodium bicarbonate (NaHCO3) solution (saturated)
o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgSOa)

» Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle
o Separatory funnel, Buchner funnel

 Rotary evaporator

Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask, dissolve 2-Fluoro-5-nitroaniline in ethanol. To this
solution, add Tin(ll) chloride dihydrate.
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Acidification: Carefully add concentrated hydrochloric acid dropwise to the stirring mixture.
The reaction is exothermic and should be controlled.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80-90 °C)
using a heating mantle.

Reaction Monitoring: Monitor the reaction progress using TLC (e.g., 3:1 Hexanes:Ethyl
Acetate). The disappearance of the starting material spot (typically more polar, lower Rf)
indicates reaction completion. This typically takes 2-4 hours.

Quenching and Neutralization: After cooling to room temperature, slowly pour the reaction
mixture over crushed ice. Carefully neutralize the acidic solution by adding saturated sodium
bicarbonate solution until the pH is ~8. A precipitate of tin salts will form.

Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl
acetate (3x volumes).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer
over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator.
The resulting crude product can be further purified by column chromatography if necessary
to yield pure 2-Fluoro-5-isopropylaniline.
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Reaction Phase

1. Combine Reactants
(Nitroaniline, SnCI2, EtOH)
2. Add Conc. HCI

G. Heat to Reflux (2-4hD
[4. Monitor via TL(D
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Workup & Purification
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l
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;
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Final Product:
2-Fluoro-5-isopropylaniline
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Caption: Step-by-step workflow for the synthesis and purification.
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Safety, Handling, and Storage

As with most aniline derivatives, 2-Fluoro-5-isopropylaniline should be handled with care,
assuming it is toxic and potentially harmful.[6][7]

o Handling: Always use this chemical inside a certified chemical fume hood.[8][9] Wear
appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses
with side shields, and a lab coat.[10] Avoid inhalation of vapors and direct contact with skin
and eyes.[8]

o First Aid: In case of skin contact, immediately wash the affected area with plenty of soap and
water.[11] For eye contact, flush with water for at least 15 minutes. If inhaled, move to fresh
air.[10] Seek immediate medical attention in all cases of exposure.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.[9][10]

Conclusion

2-Fluoro-5-isopropylaniline (CAS No. 116874-67-0) is a strategically important chemical
intermediate whose value is derived from the synergistic effects of its fluoro and isopropyl
substituents on an aniline core. Its synthesis is achievable through reliable and scalable
chemical transformations. For professionals in drug discovery and development, this compound
represents a versatile building block for creating novel molecules with enhanced therapeutic
potential. Proper understanding of its properties, synthesis, and safe handling procedures is
essential for its effective and responsible use in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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